Cas no 1533781-17-7 (7-Hydroxyfuro[3,2-b]pyridine)

• Product Name: 7-Hydroxyfuro[3,2-b]pyridine
• CAS No: 1533781-17-7
• MF: C₇H₅NO₂
• MW: 135.120101690292
• MDL: MFCD30067157
• CID: 4608801
• Update Time: 2025-08-05

7-Hydroxyfuro[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxyfuro[3,2-b]pyridine
• Furo[3,2-b]pyridin-7-ol
• 4H-furo[3,2-b]pyridin-7-one
• SY040128
• A921539

• MDL： MFCD30067157
• Inchi： 1S/C7H5NO2/c9-6-1-3-8-5-2-4-10-7(5)6/h1-4H,(H,8,9)
• InChI Key： VFKSCBWEMVXDRJ-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1C(C=CN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 188
• XLogP3: 1
• Topological Polar Surface Area: 42.2

Additional information on 7-Hydroxyfuro[3,2-b]pyridine

7-Hydroxyfuro[3,2-b]pyridine (CAS No. 1533781-17-7): A Comprehensive Overview

7-Hydroxyfuro[3,2-b]pyridine, identified by its CAS number CAS No. 1533781-17-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the furo[3,2-b]pyridine class, a structural motif known for its diverse biological activities and potential therapeutic applications. The presence of a hydroxyl group at the 7-position enhances its reactivity and functional versatility, making it a valuable scaffold for drug discovery and development.

The< strong>7-hydroxyfuro[3,2-b]pyridine scaffold has been extensively studied for its pharmacological properties, particularly in the context of anticancer, anti-inflammatory, and antimicrobial agents. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, facilitating its exploration in various biological assays. The< strong>furo[3,2-b]pyridine core is structurally unique, featuring a fused ring system that interacts favorably with biological targets, thereby contributing to its pharmacological efficacy.

In recent years, there has been a surge in research focusing on the< strong>7-hydroxyfuro[3,2-b]pyridine derivative as a potential lead compound for novel therapeutics. Studies have demonstrated its ability to modulate key cellular pathways involved in disease progression. For instance, researchers have reported its inhibitory effects on kinases and other enzymes implicated in cancer cell proliferation. Additionally, preclinical studies have highlighted its potential in treating inflammatory disorders by targeting inflammatory cytokines and signaling pathways.

The< strong>CAS No. 1533781-17-7 identifier ensures precise chemical characterization and regulatory compliance, making it an indispensable tool for researchers engaged in synthetic and medicinal chemistry. The compound's structural features allow for modifications at various positions, enabling the generation of a library of derivatives with tailored biological activities. This flexibility has been exploited to develop novel analogs with enhanced potency and reduced toxicity.

One of the most compelling aspects of< strong>7-hydroxyfuro[3,2-b]pyridine is its role as a building block in the synthesis of more complex pharmacophores. Its unique heterocyclic structure provides a platform for further functionalization, allowing chemists to explore new chemical spaces and discover innovative drug candidates. The hydroxyl group at the 7-position serves as a reactive site for various chemical transformations, including esterification, alkylation, and oxidation reactions.

The pharmacokinetic properties of< strong>7-hydroxyfuro[3,2-b]pyridine have also been subjects of interest. Studies have evaluated its solubility, stability, and metabolic pathways to optimize its delivery and bioavailability. These findings are crucial for translating preclinical successes into clinical applications. The compound's favorable pharmacokinetic profile suggests its potential as a viable candidate for oral administration or topical application.

In conclusion,< strong>7-hydroxyfuro[3,2-b]pyridine (CAS No. 1533781-17-7) represents a promising compound in the realm of pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further exploration in drug development. As synthetic methodologies continue to advance, the accessibility of this compound will likely increase, paving the way for more comprehensive studies and clinical trials.